Cas no 2580102-82-3 (rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid)

• Product Name: rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid
• CAS No: 2580102-82-3
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 5658442
• PubChem ID: 165888431
• Update Time: 2025-10-18

rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580102-82-3
• rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid
• EN300-27726282

• Inchi： 1S/C6H11NO4/c1-10-5-3-7-2-4(11-5)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： RMVWJKDIQPKWQR-WHFBIAKZSA-N
• SMILES： O1[C@@H](CNC[C@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 161.06880783g/mol
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid

Recent Advances in the Study of rac-(2R,6R)-6-Methoxymorpholine-2-carboxylic Acid (CAS: 2580102-82-3)

In recent years, the compound rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid (CAS: 2580102-82-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral morpholine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable scaffold for the development of novel therapeutics targeting various diseases.

Recent studies have focused on optimizing the synthetic routes for rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis method using chiral auxiliaries, achieving an enantiomeric excess (ee) of over 95%. This advancement is particularly significant for pharmaceutical applications where stereochemical purity is crucial for drug efficacy and safety.

The pharmacological potential of this compound has been explored in several therapeutic areas. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility as a building block for protease inhibitors, showing notable activity against SARS-CoV-2 main protease (Mpro) in in vitro assays. The morpholine ring system contributes to improved pharmacokinetic properties, including enhanced solubility and metabolic stability compared to similar compounds without this structural motif.

Structural-activity relationship (SAR) studies have revealed that the methoxy group at the 6-position plays a critical role in modulating the compound's biological activity. Modifications at this position have led to derivatives with varying potency against different enzyme targets, suggesting the versatility of this scaffold for drug discovery programs. Computational modeling studies have further elucidated the binding interactions of this compound with various biological targets, providing valuable insights for rational drug design.

In the pharmaceutical industry, rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid has been incorporated into several drug development pipelines. A recent patent application (WO2023051234) discloses its use in the synthesis of novel kinase inhibitors for cancer therapy, demonstrating improved selectivity profiles compared to existing drugs in this class. The compound's ability to serve as a conformationally constrained amino acid analog has also been exploited in peptide mimetic design.

Quality control and analytical method development for this compound have seen significant progress. Recent publications describe validated HPLC methods for the determination of enantiomeric purity and stability-indicating assays for degradation products. These analytical advancements are crucial for ensuring the compound's suitability as a pharmaceutical intermediate and for meeting regulatory requirements in drug development.

Looking forward, researchers anticipate expanding applications of rac-(2R,6R)-6-methoxymorpholine-2-carboxylic acid in medicinal chemistry. Current investigations are exploring its potential in CNS drug development, leveraging the morpholine ring's ability to enhance blood-brain barrier penetration. Additionally, its use in PROTAC (proteolysis targeting chimera) design is being evaluated, capitalizing on its versatile chemistry for linker construction in these emerging therapeutic modalities.